Cas no 88964-95-8 (Benzene, 1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[4-bromo-)

• Product Name: Benzene, 1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[4-bromo-
• CAS No: 88964-95-8
• MF: C₁₅H₈Br₂F₆
• MW: 462.022443771362
• CID: 581949
• PubChem ID: 13878551
• Update Time: 2025-04-19

Benzene, 1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[4-bromo-
• 1-bromo-4-[2-(4-bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]benzene
• DTXSID30551732
• 1,1'-(1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)bis(4-bromobenzene)
• SCHEMBL3671873
• 2,2-bis(4-bromophenyl)hexafluoropropane
• 88964-95-8

• Inchi： 1S/C15H8Br2F6/c16-11-5-1-9(2-6-11)13(14(18,19)20,15(21,22)23)10-3-7-12(17)8-4-10/h1-8H
• InChI Key： IDGRJZAJJZGTJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(F)(F)F)(C(F)(F)F)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 461.88764g/mol
• Monoisotopic Mass: 459.88969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų